![molecular formula C7H9N3 B1490390 6-ethyl-1H-imidazo[1,2-b]pyrazole CAS No. 2098141-04-7](/img/structure/B1490390.png)
6-ethyl-1H-imidazo[1,2-b]pyrazole
Overview
Description
“6-ethyl-1H-imidazo[1,2-b]pyrazole” is a compound used for pharmaceutical testing . It’s a derivative of the 1H-imidazo[1,2-b]pyrazole scaffold, which has been the subject of various studies due to its potential applications .
Synthesis Analysis
The synthesis of 1H-imidazo[1,2-b]pyrazole derivatives involves selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles . Other methods include a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes .Molecular Structure Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
The chemical reactions involving 1H-imidazo[1,2-b]pyrazole include a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases, followed by trapping reactions with various electrophiles . In addition, a fragmentation of the pyrazole ring has been reported, giving access to push–pull dyes with a proaromatic (1,3-dihydro-2H-imidazol-2-ylidene)malononitrile core .Scientific Research Applications
Therapeutic Potential
Imidazole, which is a part of the “6-ethyl-1H-imidazo[1,2-b]pyrazole” structure, is known for its broad range of chemical and biological properties . The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Anti-Tubercular Activity
Some imidazole-containing compounds, like 6-(substituted phenyl)-2-(1-methyl-1H-imidazol-2-yl) imidazo [2,1-b] [1,3,4] thiadiazole, have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis .
Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-Diazepinones
Fluorescent Probes
Recent applications detail the use of these heterocycles in medicinal chemistry as fluorescent probes .
Structural Units of Polymers
These heterocycles are also used as structural units of polymers .
Synthesis of Condensed Pyrazoles
Creation of Complex Heterocyclic Structures
This compound indicates its importance in creating complex heterocyclic structures.
Future Directions
The 1H-imidazo[1,2-b]pyrazole scaffold has attracted attention due to its diverse and very useful bioactivities, including antimicrobial, anti-cancer, and anti-inflammatory properties . The search for new indole replacements is mainly motivated by their often low solubility and metabolic stability . Therefore, “6-ethyl-1H-imidazo[1,2-b]pyrazole” and its derivatives may have potential applications in pharmaceutical, agrochemical, and material science applications .
Mechanism of Action
Target of Action
It’s known that imidazo[1,2-b]pyrazoles have shown diverse and very useful bioactivities, including antimicrobial, anti-cancer, and anti-inflammatory effects .
Mode of Action
It’s known that the compound can be selectively functionalized using a br/mg-exchange, as well as regioselective magnesiations and zincations with tmp-bases, followed by trapping reactions with various electrophiles .
Biochemical Pathways
It’s known that imidazo[1,2-b]pyrazoles can affect a wide range of biological activities .
Pharmacokinetics
It’s known that the compound can be selectively functionalized, which could potentially influence its pharmacokinetic properties .
Result of Action
It’s known that imidazo[1,2-b]pyrazoles have shown diverse and very useful bioactivities .
Action Environment
It’s known that the compound can be selectively functionalized, which could potentially influence its stability .
properties
IUPAC Name |
6-ethyl-5H-imidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3/c1-2-6-5-7-8-3-4-10(7)9-6/h3-5,9H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJLNUXWLPGVNEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=NC=CN2N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethyl-1H-imidazo[1,2-b]pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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